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Compound of Interest

Compound Name: 2-Methyl-1-nitropropane

Cat. No.: B1605734 Get Quote

CAS Number: 77-75-8 Molecular Formula: C₆H₁₀O Synonyms: Meparfynol, Methylpentynol,

Ethinylmethylethylcarbinol

This guide provides comprehensive technical information about 3-Methyl-1-pentyn-3-ol, tailored

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
3-Methyl-1-pentyn-3-ol is a tertiary propargyl alcohol characterized by the presence of a

terminal alkyne and a hydroxyl group.[7] These functional groups are key to its reactivity and

utility in organic synthesis. It is a clear, slightly yellow liquid or a low-melting solid with an acrid

odor.[6][8]

Table 1: Physicochemical Data for 3-Methyl-1-pentyn-3-ol
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Property Value Reference

Molecular Weight 98.14 g/mol [9]

Boiling Point 121-122 °C [6]

Density 0.866 g/mL at 25 °C [6]

Refractive Index n20/D 1.431 [6]

Vapor Pressure 6.5 mmHg at 20 °C

Flash Point 38 °C [10]

Solubility Soluble in water [7]

Synthesis and Manufacturing
The primary industrial synthesis of 3-Methyl-1-pentyn-3-ol involves the ethynylation of a ketone,

a class of reactions known as the Favorskii reaction.

This protocol describes the synthesis of 3-Methyl-1-pentyn-3-ol from methyl ethyl ketone and

acetylene.

Principle: The reaction proceeds via the nucleophilic attack of an acetylide anion on the

carbonyl carbon of methyl ethyl ketone. The acetylide is typically generated in situ using a

strong base like sodium amide or by using a metal acetylide.

Materials:

Methyl ethyl ketone (6 parts)

Sodium acetylide in absolute ether (5 parts) or a solution of sodium acetylide in liquid

ammonia

Ice

Acetic acid (excess)

Diethyl ether (for extraction)
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Potash solution

Anhydrous potassium carbonate (for drying)

Procedure:

A solution of dry methyl ethyl ketone is slowly added dropwise to a suspension of sodium

acetylide in absolute ether, with constant stirring and cooling in an ice bath.[6]

After the addition is complete, the reaction mixture is poured into an excess of acetic acid,

also cooled with ice.[6]

The resulting solution is extracted with diethyl ether.[6]

The ether extract is washed with a potash solution to remove any residual acetic acid.[6]

The organic layer is then dried over anhydrous potassium carbonate.[6]

The ether is removed by distillation, yielding the final product, 3-Methyl-1-pentyn-3-ol, as a

colorless oil.[6]

Purification: The crude product can be purified by vacuum distillation. The boiling point is

typically observed at 120-121°C.[6]

Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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